Cas no 1161005-02-2 ((E)-8-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,2-diazocin-3(2H)-one)

• Product Name: (E)-8-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,2-diazocin-3(2H)-one
• CAS No: 1161005-02-2
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 1082759
• PubChem ID: 72942207
• Update Time: 2025-04-20

(E)-8-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,2-diazocin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-8-(Trifluoromethyl)-4,5,6,7-tetrahydro-1,2-diazocin-3(2H)-one
• (2E)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-diazocin-8-one
• 1161005-02-2
• 8-(trifluoromethyl)-2,3,4,5,6,7-hexahydro-1,2-diazocin-3-one

• Inchi： 1S/C7H9F3N2O/c8-7(9,10)5-3-1-2-4-6(13)12-11-5/h1-4H2,(H,12,13)/b11-5+
• InChI Key： ZFBWLRJEQKWJJQ-VZUCSPMQSA-N
• SMILES： FC(C1CCCCC(NN=1)=O)(F)F |t:9|

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų